[(4As,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate
[(4As,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
142808-37-5
VCID:
VC0232559
InChI:
InChI=1S/C31H43BrN6O2/c1-20(11-14-38-19-37(5)28-26(38)27(33)35-18-36-28)9-12-30(3)21(2)10-13-31(4)22(7-6-8-25(30)31)17-40-29(39)24-15-23(32)16-34-24/h7,11,15-16,18,21,25,34H,6,8-10,12-14,17,19H2,1-5H3,(H2,33,35,36)/p+1/b20-11+/t21-,25-,30+,31-/m0/s1
SMILES:
CC1CCC2(C(C1(C)CCC(=CC[NH+]3CN(C4=NC=NC(=C43)N)C)C)CCC=C2COC(=O)C5=CC(=CN5)Br)C
Molecular Formula:
C31H44BrN6O2+
Molecular Weight:
612.6 g/mol
[(4As,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate
CAS No.: 142808-37-5
Main Products
VCID: VC0232559
Molecular Formula: C31H44BrN6O2+
Molecular Weight: 612.6 g/mol
![[(4As,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate - 142808-37-5](/images/no_structure.jpg)
| CAS No. | 142808-37-5 |
|---|---|
| Product Name | [(4As,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate |
| Molecular Formula | C31H44BrN6O2+ |
| Molecular Weight | 612.6 g/mol |
| IUPAC Name | [(4aS,5R,6S,8aR)-5-[(E)-5-(6-amino-9-methyl-7,8-dihydropurin-7-ium-7-yl)-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl 4-bromo-1H-pyrrole-2-carboxylate |
| Standard InChI | InChI=1S/C31H43BrN6O2/c1-20(11-14-38-19-37(5)28-26(38)27(33)35-18-36-28)9-12-30(3)21(2)10-13-31(4)22(7-6-8-25(30)31)17-40-29(39)24-15-23(32)16-34-24/h7,11,15-16,18,21,25,34H,6,8-10,12-14,17,19H2,1-5H3,(H2,33,35,36)/p+1/b20-11+/t21-,25-,30+,31-/m0/s1 |
| Standard InChIKey | CFXKQCPPCNHNCZ-DAYZJRKYSA-O |
| Isomeric SMILES | C[C@H]1CC[C@@]2([C@H]([C@]1(C)CC/C(=C/C[NH+]3CN(C4=NC=NC(=C43)N)C)/C)CCC=C2COC(=O)C5=CC(=CN5)Br)C |
| SMILES | CC1CCC2(C(C1(C)CCC(=CC[NH+]3CN(C4=NC=NC(=C43)N)C)C)CCC=C2COC(=O)C5=CC(=CN5)Br)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CCC(=CC[NH+]3CN(C4=NC=NC(=C43)N)C)C)CCC=C2COC(=O)C5=CC(=CN5)Br)C |
| Synonyms | agelasine G |
| PubChem Compound | 6439452 |
| Last Modified | Nov 11 2021 |
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